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Compound of Interest

Compound Name: 3-Fluoro-4-methylbenzoic acid

Cat. No.: B154477 Get Quote

3-Fluoro-4-methylbenzoic acid is a substituted aromatic carboxylic acid that serves as a vital

structural motif in modern chemistry. The strategic incorporation of fluorine into organic

molecules is a cornerstone of contemporary drug design, often used to enhance metabolic

stability, binding affinity, and lipophilicity.[1][2] The fluorine atom on the benzene ring of this

compound alters the electronic properties of the carboxylic acid group and provides a

metabolic blocking site, making it a highly sought-after precursor for developing Active

Pharmaceutical Ingredients (APIs) and advanced materials.[1] Understanding the provenance

and quality of this key intermediate is paramount to the success of any research and

development program.

Manufacturing Insights: A Plausible Synthesis
Route
To effectively assess a supplier's quality, it is crucial to understand the potential synthetic

pathways used in manufacturing, as these routes dictate the likely impurity profile. A common

and efficient method for synthesizing 3-Fluoro-4-methylbenzoic acid involves a Grignard

reaction.[3] The process typically begins with the formation of a Grignard reagent from a

halogenated precursor, which is then carboxylated using carbon dioxide (dry ice).

A representative synthesis is outlined below:

Grignard Reagent Formation: 2-Fluoro-4-bromotoluene is reacted with magnesium metal in

an anhydrous ether solvent (like THF or Diethyl Ether) to form the corresponding Grignard
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reagent.

Carboxylation: The freshly prepared Grignard reagent is then added to a slurry of crushed

solid carbon dioxide (dry ice).

Acidic Workup: The resulting magnesium salt is hydrolyzed with an aqueous acid (e.g., HCl)

to protonate the carboxylate, yielding the final product, 3-Fluoro-4-methylbenzoic acid.

Caption: A simplified Grignard synthesis pathway for 3-Fluoro-4-methylbenzoic acid.

This pathway highlights potential impurities that must be monitored, such as unreacted starting

material or homo-coupling byproducts from the Grignard reagent.

Supplier Qualification and Incoming Quality Control
Selecting a supplier is not merely a transactional step; it is a critical part of risk management in

research and development. A robust supplier provides not only the chemical but also consistent

quality and comprehensive documentation.
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Identify Potential Suppliers
(Databases, Catalogs)

Request Technical Data Package
(CoA, Purity, Specs)

Evaluate Documentation
- Purity ≥ 97%?

- Consistent Specs?

Request Sample for
In-House QC

Perform Incoming QC Protocol
(See Section 3.1)

Decision Gate:
Does Sample Meet Specs?

Approve Supplier &
Place Initial Order

  Yes  

Reject Supplier or
Request New Batch

  No  

Click to download full resolution via product page

Caption: A logical workflow for the evaluation and qualification of a new chemical supplier.

Protocol: Incoming Raw Material Verification
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Upon receiving a sample or a new batch, it is imperative to perform in-house verification. Do

not rely solely on the supplier's Certificate of Analysis (CoA).

Objective: To confirm the identity, purity, and quality of a received lot of 3-Fluoro-4-
methylbenzoic acid.

Materials:

Received chemical sample

Reference standards (if available)

Melting point apparatus

FTIR spectrometer

NMR spectrometer

HPLC system with a C18 column

Appropriate solvents (e.g., Methanol, Acetonitrile, DMSO-d6)

Methodology:

Documentation Review & Visual Inspection:

Cross-reference the CoA with the container label (CAS No., Lot No.).

Visually inspect the material. It should be a white to off-white solid powder.[4] Note any

discoloration or heterogeneity.

Melting Point Analysis:

Determine the melting point range of a small sample.

Expected Result: The literature value is 169-171 °C. A broad or significantly depressed

melting point suggests the presence of impurities.

Identity Confirmation (FTIR Spectroscopy):
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Acquire an FTIR spectrum of the sample.

Expected Result: Confirm the presence of key functional group peaks:

~1680-1710 cm⁻¹ (C=O stretch of the carboxylic acid)

~2500-3300 cm⁻¹ (Broad O-H stretch of the carboxylic acid)

~1200-1300 cm⁻¹ (C-F stretch)

Identity and Purity (¹H NMR Spectroscopy):

Dissolve the sample in a suitable deuterated solvent (e.g., DMSO-d6).

Acquire a ¹H NMR spectrum.

Expected Result: Look for characteristic signals corresponding to the structure.[5] The

integration of these signals should match the proton count. The absence of significant

unidentifiable peaks is crucial.

Chromatographic Purity (HPLC):

Prepare a standard solution of the sample in a suitable mobile phase diluent (e.g., 50:50

Acetonitrile:Water).

Inject onto a C18 HPLC column with a UV detector (e.g., at 254 nm).

Expected Result: The chromatogram should show one major peak corresponding to the

product. The purity is typically calculated as the area of the main peak divided by the total

area of all peaks. A purity of ≥97% is common for research-grade material.[6]

Typical Quality Specifications
The following table summarizes common specifications for research-grade 3-Fluoro-4-
methylbenzoic acid.
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Parameter Specification Purpose

CAS Number 350-28-7
Unambiguous chemical

identification.[7]

Molecular Formula C₈H₇FO₂
Confirms elemental

composition.[7]

Molecular Weight ~154.14 g/mol
Used for stoichiometric

calculations.[8]

Appearance White to off-white solid/powder
A simple, first-pass quality

check.[4]

Purity (by HPLC) ≥97%

Ensures the material is

suitable for most R&D

applications.[6]

Melting Point 169-171 °C
A physical constant indicative

of purity.

Commercial Supplier Landscape
A variety of chemical suppliers provide 3-Fluoro-4-methylbenzoic acid, ranging from large

catalog companies to specialized organic synthesis labs. The choice of supplier may depend

on the quantity required, purity needs, and required documentation.
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Supplier
Representative
Purity

Scale Notes

Sigma-Aldrich (Merck) 95% Grams

A widely used source

for research quantities

with extensive online

documentation.

TCI America
Not specified, but

available
Grams

Offers a range of fine

chemicals for

research and

development.[9]

Santa Cruz

Biotechnology

Not specified, but

available
Grams

Primarily for research

use; not intended for

diagnostic or

therapeutic use.[7]

Manchester Organics 97% Grams

A UK-based supplier

specializing in

fluorinated building

blocks.[6]

Ottokemi 98% Grams to Kilograms

An India-based

manufacturer and

supplier offering

worldwide shipping.[8]

CymitQuimica 96% Grams to 500g

A European supplier

providing a range of

organic compounds.

[4]

Disclaimer: This list is representative and not exhaustive. Purity and availability are subject to

change by lot and supplier.

Safe Handling and Storage
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Proper handling is essential for user safety and maintaining the integrity of the material. Based

on available Safety Data Sheets (SDS), 3-Fluoro-4-methylbenzoic acid is classified as a

hazardous substance.

Hazards: Causes skin and serious eye irritation. May cause respiratory irritation.[10]

Personal Protective Equipment (PPE): Always use in a well-ventilated area or chemical fume

hood. Wear appropriate protective gloves, safety glasses or goggles, and a lab coat.[11][12]

Handling: Avoid creating dust. Wash hands thoroughly after handling.[11]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[12] Keep

away from strong oxidizing agents.

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, regional, and national regulations.

Conclusion
3-Fluoro-4-methylbenzoic acid is a valuable building block for innovation in the

pharmaceutical and chemical industries. For the researcher and development scientist,

sourcing this material requires a diligent approach that extends beyond price and availability.

By understanding the synthetic context, establishing a robust in-house quality control protocol,

and carefully evaluating potential suppliers, you can ensure the procurement of high-quality

material. This diligence forms the foundation of reproducible, reliable, and ultimately successful

research outcomes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b154477?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154477?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

